Cas no 2228619-10-9 (1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228619-10-9
• MF: C₁₄H₁₇F₂NO
• MW: 253.287690877914
• CID: 6547561
• PubChem ID: 165979507
• Update Time: 2025-06-11

1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine
• EN300-1958583
• 2228619-10-9

• Inchi： 1S/C14H17F2NO/c15-14(16)7-5-13(17,6-8-14)11-3-1-2-10-4-9-18-12(10)11/h1-3H,4-9,17H2
• InChI Key： QQNRNVJRBABPMJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C3CCOC=23)(CC1)N)F

Computed Properties

• Exact Mass: 253.12782049g/mol
• Monoisotopic Mass: 253.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228619-10-9)

1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228619-10-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine is a complex organic molecule with a molecular formula of C₁₅H₁₅F₂N. The compound features a 2,3-dihydrobenzofuran moiety attached to a 4,4-difluorocyclohexane ring through an amine linkage. The presence of the difluoro substituents on the cyclohexane ring imparts unique physical and chemical properties to the molecule. These properties include enhanced lipophilicity and metabolic stability, which are crucial for drug development.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its melting point and boiling point are not yet fully characterized due to its relatively recent discovery. However, preliminary studies suggest that it has a high thermal stability, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine has been reported in several scientific publications. One of the most common methods involves the reaction of 7-bromodihydrobenzofuran with 4,4-difluorocyclohexanone in the presence of a suitable base and catalyst. The resulting ketone intermediate is then subjected to reductive amination using an appropriate amine source to form the final product.

An alternative synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions have been successfully employed to introduce the 2,3-dihydrobenzofuran moiety onto the 4,4-difluorocyclohexane ring. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

Biological Activities

1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery.

Recent studies have shown that 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine exhibits potent agonist activity at specific GPCRs. For example, it has been found to activate the serotonin receptor 5-HT₆, which is implicated in cognitive function and neurodegenerative diseases such as Alzheimer's disease. This activity suggests that the compound may have potential as a cognitive enhancer or neuroprotective agent.

In addition to its GPCR modulating properties, 1-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorocyclohexan-1-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings indicate that the compound may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results with 1-(2,3-dihydro-1-benzofuran-7-y l)-4 , 4 -difluorocyclohexan - 1 - amine strong > have led to its advancement into early-stage clinical trials. Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials suggest that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses.

If these initial trials are successful, further clinical studies will be conducted to assess the efficacy of 1-(2 , 3 - dihydro - 1 - benzofuran - 7 - yl ) - 4 , 4 - difluorocyclohexan - 1 - amine strong > in specific disease indications . Researchers are particularly interested in exploring its potential as a treatment for cognitive disorders , neurodegenerative diseases , and inflammatory conditions . p > < p >In conclusion ,< strong > 1 -( 2 , 3 - dihydro - 1 - benzofuran - 7 - yl ) - 4 , 4 - difluorocyclohexan - 1 - amine strong > represents an exciting new compound with significant therapeutic potential . Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . As more data becomes available from ongoing clinical trials , it is hoped that this compound will contribute to the advancement of treatments for various diseases and improve patient outcomes . p > article > response >